Cas no 2171232-13-4 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid)
2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid
- 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid
- 2171232-13-4
- EN300-1506143
-
- Inchi: 1S/C26H31N3O5/c1-2-23(25(32)29-13-7-12-28(14-15-29)16-24(30)31)27-26(33)34-17-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22-23H,2,7,12-17H2,1H3,(H,27,33)(H,30,31)/t23-/m1/s1
- InChI Key: IQFLKEUAQIGLDG-HSZRJFAPSA-N
- SMILES: O(C(N[C@H](CC)C(N1CCN(CC(=O)O)CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 465.22637110g/mol
- Monoisotopic Mass: 465.22637110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 709
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 99.2Ų
2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1506143-0.05g |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1506143-0.1g |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1506143-0.25g |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1506143-0.5g |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1506143-1.0g |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1506143-2.5g |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1506143-5.0g |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1506143-10.0g |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1506143-50mg |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1506143-100mg |
2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid |
2171232-13-4 | 100mg |
$2963.0 | 2023-09-27 |
2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid
Comprehensive Analysis of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid (CAS No. 2171232-13-4)
The compound 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid (CAS No. 2171232-13-4) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 1,4-diazepane core, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and manufacturers frequently seek this compound due to its role in producing bioactive peptides, which are critical in drug discovery and development.
In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid has surged, driven by advancements in peptide-based therapeutics. This compound is particularly notable for its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) environments. Its CAS No. 2171232-13-4 is often referenced in patent filings and academic papers, underscoring its importance in modern chemistry.
One of the most frequently asked questions about this compound revolves around its stability and solubility in organic solvents. Studies confirm that 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid exhibits excellent solubility in dimethylformamide (DMF) and dichloromethane (DCM), making it ideal for SPPS applications. Additionally, its chiral purity (2R configuration) ensures high enantioselectivity in peptide coupling reactions, a critical factor for researchers focusing on precision medicine.
The growing interest in targeted drug delivery systems has further elevated the relevance of this compound. Its 1,4-diazepane moiety contributes to enhanced bioavailability and membrane permeability, traits highly desirable in peptide-drug conjugates (PDCs). As the pharmaceutical industry shifts toward personalized therapies, compounds like CAS No. 2171232-13-4 are becoming indispensable tools for developing next-generation biologics.
From a synthetic chemistry perspective, the Fmoc group in 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid offers robust protection for amine functionalities during peptide elongation. This attribute aligns with the industry's push for greener chemistry, as the Fmoc group can be removed under mild conditions, reducing the need for harsh reagents. Environmental sustainability is a hot topic in chemical synthesis, and this compound's eco-friendly deprotection process resonates with global trends.
In conclusion, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid (CAS No. 2171232-13-4) stands at the intersection of innovation and practicality. Its applications span from peptide therapeutics to material science, making it a versatile asset for researchers. As the scientific community continues to explore its potential, this compound will undoubtedly remain a cornerstone in advanced chemical synthesis.
2171232-13-4 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)